Cas no 1804886-39-2 (4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile)

• Product Name: 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile
• CAS No: 1804886-39-2
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4915134
• Update Time: 2025-05-23

4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile

• Inchi： 1S/C8H5BrF2N2O/c9-6-4(1-2-12)3-13-8(14)5(6)7(10)11/h3,7H,1H2,(H,13,14)
• InChI Key： DFQVZZFHYHQAJQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(NC=C1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9

Additional information on 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile

4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile: A Comprehensive Overview

The compound 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile, identified by the CAS number 1804886-39-2, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design, agrochemicals, and materials science.

The molecular structure of 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5. The bromine atom at position 4 imparts electronic effects that can influence the compound's reactivity and stability. The difluoromethyl group at position 3 introduces fluorine atoms, which are known for their ability to enhance lipophilicity and bioavailability in pharmaceutical compounds. The hydroxyl group at position 2 adds hydrophilic properties, while the acetonitrile group at position 5 contributes to the molecule's overall polarity and reactivity.

Recent studies have highlighted the potential of 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile as a building block in medicinal chemistry. Its ability to act as a versatile scaffold for constructing bioactive molecules has been demonstrated in several research papers. For instance, researchers have explored its role in the development of kinase inhibitors, where the bromine and acetonitrile groups play crucial roles in binding interactions with target enzymes.

In the field of agrochemistry, this compound has shown promise as a precursor for herbicides and fungicides. The presence of fluorinated groups enhances its stability under environmental conditions, making it suitable for agricultural applications. Additionally, its hydroxyl group facilitates further functionalization, enabling the creation of derivatives with tailored activities against specific pests or pathogens.

The synthesis of 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and oxidations. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purities of the final product.

In terms of toxicity and environmental impact, studies indicate that 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile exhibits moderate toxicity levels under controlled laboratory conditions. However, further research is required to fully understand its long-term effects on ecosystems and human health.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with biological targets.

In conclusion, 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile, CAS No. 1804886-39-2, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an attractive candidate for further research and development in the coming years.